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Get Quote

This guide provides a framework for establishing safe laboratory practices. Always consult your

institution's specific safety protocols and the substance's SDS before beginning any work.

Personal Protective Equipment (PPE) Selection
The selection of appropriate PPE is paramount to minimizing exposure to hazardous materials.

The level of protection required depends on the physical, chemical, and toxicological properties

of the substance.

Table 1: General PPE Recommendations Based on Hazard Type
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Hazard Type Recommended PPE

Chemical Splash
Safety goggles, lab coat, chemical-resistant

gloves

Volatile Chemicals
Fume hood, safety goggles, lab coat,

appropriate gloves

Powders/Aerosols
Fume hood or biosafety cabinet, N95 respirator

or higher, safety goggles, lab coat, gloves

Biological Agents

Varies by Biosafety Level (BSL). BSL-2 typically

requires a lab coat, gloves, and eye protection.

Work is often performed in a biosafety cabinet.

A logical workflow for selecting the appropriate PPE is essential for ensuring safety.
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Identify Substance
(Consult SDS)

Assess Hazards
(Physical, Chemical, Biological)

Select Appropriate PPE

Eye and Face Protection
(Goggles, Face Shield)

Hand Protection
(Gloves - check compatibility)

Body Protection
(Lab Coat, Apron)

Respiratory Protection
(Respirator, Fume Hood)

Don PPE Correctly

Proceed with Work

Click to download full resolution via product page

Caption: Workflow for selecting appropriate Personal Protective Equipment (PPE).

Operational Plan: Donning and Doffing PPE
Correctly putting on (donning) and taking off (doffing) PPE is critical to prevent contamination.

Table 2: Step-by-Step PPE Donning and Doffing Procedure
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Step Donning (Putting On) Doffing (Taking Off)

1 Lab Coat/Gown
Gloves (using a glove-to-glove

and skin-to-skin technique)

2 Mask/Respirator
Goggles/Face Shield (handling

by the headband or earpieces)

3 Goggles/Face Shield
Lab Coat/Gown (folding

contaminated side inward)

4
Gloves (pull cuffs over lab coat

sleeves)

Mask/Respirator (handling by

straps)

5 - Wash hands thoroughly

The sequence of doffing is designed to minimize the risk of self-contamination.

Work Complete 1. Remove Gloves 2. Remove Goggles/
Face Shield 3. Remove Lab Coat 4. Remove Mask/

Respirator 5. Wash Hands Exit Lab
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Hazardous Substances]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1631162/docs#essential-safety-and-logistical-
information-for-handling-hazardous-substances]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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